[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate

• Molecular Formula: C51H82N8O20S
• Molecular Weight: 1159.3 g/mol
• IUPAC Name: [5-[2-[3-(3-amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate
• InChI: InChI=1S/C51H82N8O20S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-39(67)53-31-23-36(65)47(71)57-49(73)43-44(68)27(2)25-59(43)51(75)42(35(64)24-38(52)66)56-48(72)41(34(63)20-29-18-19-33(62)37(21-29)79-80(76,77)78)55-46(70)32-22-30(61)26-58(32)50(74)40(28(3)60)54-45(31)69/h18-19,21,27-28,30-32,34-36,40-44,47,60-65,68,71H,4-17,20,22-26H2,1-3H3,(H2,52,66)(H,53,67)(H,54,69)(H,55,70)(H,56,72)(H,57,73)(H,76,77,78)
• InChI Key: HPRZPZRQNZPGHW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)NC1CC(C(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(CC4=CC(=C(C=C4)O)OS(=O)(=O)O)O)C(CC(=O)N)O)C)O)O)O
• synonyms: WF 11899B; WF-11899B; WF11899B

Description

[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate is a natural product found in Coleophoma empetri with data available.

Scientific Research Applications

Chemical Synthesis and Molecular Studies

• A study detailed the synthesis of various sulfur-containing compounds and a 1H-pyrrole-2-carboxylic acid derivative from pineapple fruit, focusing on their inhibitory activities against tyrosinase. This research highlights the potential of these compounds in cosmetic applications, such as skin whitening agents, due to their anti-browning effect (Zheng et al., 2010).

Novel Synthesis Techniques

• Another study proposed a method for synthesizing amino acid analogues of 5H-dibenz[b,f]azepine, exploring their radical scavenging activity. This approach demonstrates the potential of these compounds in developing new antioxidants (Kumar et al., 2009).

Molecular Interaction and Complex Formation

• A significant study discussed the formation of a 1:1 molecular complex between water and a macrocyclic crown phosphonamide. This research provides insight into the host-guest hydrogen bonding dynamics and the structural attributes of these molecular complexes (Declercq et al., 1997).

Pharmaceutical Applications

• Research on the development, synthesis, and biological evaluation of a potent platelet-activating factor antagonist highlights its potential therapeutic applications. This work emphasizes the importance of structural modifications in enhancing the efficacy of pharmaceutical compounds (Girotra et al., 1992).

Exploration of Neuroactive Compounds

• An investigation into the stimulant effects of 5-hydroxytryptamine on guinea pig stomach preparations in vitro provides valuable insights into the role of serotonin receptors in gastrointestinal motility (Buchheit & Buhl, 1994).